Cas no 365507-95-5 (ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate)

• Product Name: ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate
• CAS No: 365507-95-5
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5454070
• PubChem ID: 1527718
• Update Time: 2025-10-29

ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl (E)-4-(2-cyano-3-(2-isopropoxyphenyl)acrylamido)benzoate
• Benzoic acid, 4-[[2-cyano-3-[2-(1-methylethoxy)phenyl]-1-oxo-2-propen-1-yl]amino]-, ethyl ester
• ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate

• Inchi： 1S/C22H22N2O4/c1-4-27-22(26)16-9-11-19(12-10-16)24-21(25)18(14-23)13-17-7-5-6-8-20(17)28-15(2)3/h5-13,15H,4H2,1-3H3,(H,24,25)
• InChI Key： HJMUDYKVKVPTQX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(=O)C(C#N)=CC2=CC=CC=C2OC(C)C)C=C1

Additional information on ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate

Research Brief on Ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate (CAS: 365507-95-5)

Ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate (CAS: 365507-95-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of inflammation and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's unique chemical structure, featuring a cyano group and a propan-2-yloxy phenyl moiety, contributes to its ability to interact with specific molecular targets. Recent in vitro and in vivo studies have demonstrated that ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may also interfere with signaling pathways involved in tumor progression, making it a candidate for further investigation in oncology.

One of the most notable studies published in the past year explored the compound's interaction with the NF-κB pathway, a critical regulator of immune responses and cell survival. Researchers employed molecular docking simulations and biochemical assays to elucidate the binding affinity of ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate to key proteins within this pathway. The results revealed a high binding affinity, corroborating the compound's observed biological activity. These findings were further validated in animal models of chronic inflammation, where the compound significantly reduced inflammatory markers without apparent toxicity.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's potential as an anticancer agent. A study published in a leading medicinal chemistry journal reported that ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate induced apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the activation of caspase-dependent pathways and the inhibition of angiogenesis. These results have spurred interest in developing derivatives of the compound with enhanced bioavailability and target specificity.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as pharmacokinetics, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on optimizing the compound's formulation and delivery methods to improve its therapeutic index. For instance, nanoparticle-based delivery systems have been explored to enhance the compound's solubility and tissue penetration.

In conclusion, ethyl 4-(2E)-2-cyano-3-2-(propan-2-yloxy)phenylprop-2-enamidobenzoate (CAS: 365507-95-5) represents a promising candidate for the development of novel anti-inflammatory and anticancer therapies. Its multifaceted mechanism of action and demonstrated efficacy in preclinical models underscore its potential. However, additional studies are required to fully characterize its safety and efficacy profiles. The ongoing research in this area is expected to yield valuable insights that could pave the way for future clinical trials.